Cas no 53338-20-8 (1-Naphthalenethiol, 2-amino-)

• Product Name: 1-Naphthalenethiol, 2-amino-
• CAS No: 53338-20-8
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 357535
• PubChem ID: 12281522
• Update Time: 2025-04-19

1-Naphthalenethiol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenethiol, 2-amino-
• 2-Amino-1-naphthalenethiol
• 2-aminonaphthalene-1-thiol
• 2-Amino-1-naphtalenethiol
• BSZMQMCPMFBCJT-UHFFFAOYSA-N
• F0001-1379
• 2-amino-1-naphthyl hydrosulfide
• DTXSID10484039
• 53338-20-8
• AKOS022639229
• SCHEMBL688705

• Inchi： 1S/C10H9NS/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,12H,11H2
• InChI Key： BSZMQMCPMFBCJT-UHFFFAOYSA-N
• SMILES： SC1C(=CC=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 175.04567
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02